Cas no 118143-52-5 (ethyl (2R)-2-{(tert-butoxy)carbonylamino}-3-sulfanylpropanoate)

• Product Name: ethyl (2R)-2-{(tert-butoxy)carbonylamino}-3-sulfanylpropanoate
• CAS No: 118143-52-5
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 1207394
• PubChem ID: 7068955
• Update Time: 2025-04-20

ethyl (2R)-2-{(tert-butoxy)carbonylamino}-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
• N-Boc-L-cysteine ethyl ester
• ethyl (2R)-2-{(tert-butoxy)carbonylamino}-3-sulfanylpropanoate
• N-t-butoxycarbonyl-l-cysteine ethyl ester
• N-tert-Butoxycarbonyl-L-cysteine ethyl ester
• ethyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate
• SCHEMBL13138359
• ZJZLASCAYWETRX-ZETCQYMHSA-N
• SCHEMBL1455923
• 118143-52-5
• EN300-10830371

• Inchi： 1S/C10H19NO4S/c1-5-14-8(12)7(6-16)11-9(13)15-10(2,3)4/h7,16H,5-6H2,1-4H3,(H,11,13)/t7-/m0/s1
• InChI Key： ZJZLASCAYWETRX-ZETCQYMHSA-N
• SMILES： SC[C@@H](C(=O)OCC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.10357
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 64.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives